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For researchers, scientists, and drug development professionals, the specificity of an antibody

is paramount. In the intricate web of cellular signaling, particularly within the apoptosis

cascade, the ability to distinguish between closely related proteins like caspases is critical for

generating reliable and reproducible data. This guide provides a comparative overview of the

potential cross-reactivity of Caspase-8 (CASP8) antibodies with other caspase family

members, offering insights into antibody selection and experimental design.

Caspase-8 is a critical initiator caspase in the extrinsic apoptosis pathway. Its activation,

following the engagement of death receptors, triggers a cascade of downstream effector

caspases, ultimately leading to programmed cell death. Due to the high degree of structural

similarity among caspase family members, the potential for antibody cross-reactivity is a

significant concern. This guide aims to address this by summarizing available information and

providing detailed experimental protocols for specificity validation.

Understanding Caspase Homology and Cross-
Reactivity Potential
The caspase family is characterized by conserved structural domains and sequence homology,

which is the primary reason for potential antibody cross-reactivity. Caspase-8 is most closely

related to Caspase-10, sharing significant sequence and structural similarity, particularly in the

regions often used for antigen development. This high homology makes it challenging to

produce antibodies that can definitively distinguish between these two initiator caspases. Other
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caspases, such as the effector caspases (Caspase-3, -7) and other initiator caspases

(Caspase-9), also share conserved motifs, although to a lesser extent.

Performance Comparison of Commercially Available
CASP8 Antibodies
While many manufacturers claim high specificity for their CASP8 antibodies, direct

experimental evidence of cross-reactivity testing against a panel of other caspases is often

limited in product datasheets. The following table summarizes the specificity claims and

available validation data for representative CASP8 antibodies. It is important to note that the

absence of cross-reactivity data does not confirm specificity, but rather highlights a gap in the

provided validation.
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Antibody
(Clone/ID)

Manufacturer Host Species
Validated
Applications

Cross-
Reactivity
Information
(with other
caspases)

Caspase-8

(D35G2) XP®

Cell Signaling

Technology
Rabbit WB, IP, IHC, IF

Claims to detect

endogenous

levels of total

caspase-8. No

explicit data

shown against a

panel of other

caspases.

Anti-Caspase-8

(C15)

Millipore (Sigma-

Aldrich)
Mouse WB, IP

Recognizes the

p18 subunit of

human caspase-

8. Cross-

reactivity with

other caspases

is not explicitly

detailed with

comparative

data.

Caspase 8

Polyclonal

Thermo Fisher

Scientific
Rabbit WB, IHC, IF

States reactivity

with Human,

Mouse, and Rat

Caspase-8.

Specific cross-

reactivity data

with other

caspases is not

provided.

Anti-Caspase-8

antibody

Abcam Rabbit WB, IHC, IF, ICC Reacts with

Mouse, Rat, and

Human. The
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datasheet does

not present a

Western blot

against a panel

of other

recombinant

caspases.

Disclaimer: This table is based on publicly available information from manufacturer websites

and may not be exhaustive. Researchers are strongly encouraged to perform their own

validation experiments.

Key Signaling Pathways
To understand the context of CASP8 antibody utility, it is crucial to visualize its role in

apoptosis.
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Extrinsic Apoptosis Signaling Pathway
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To cite this document: BenchChem. [Navigating Specificity: A Comparative Guide to CASP8
Antibody Cross-Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575326#cross-reactivity-of-casp8-antibodies-with-
other-caspases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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